3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile

Specification

• Molecular Formula: C10H7BrClN
• Molecular Weight: 256.52 g/mol
• IUPAC Name: 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile
• Standard InChI: InChI=1S/C10H7BrClN/c1-7-6-8(11)2-3-9(7)10(12)4-5-13/h2-4,6H,1H3
• Standard InChI Key: QVLMFAABVBEPBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C(=CC#N)Cl

Introduction

3-(4-Bromo-2-methylphenyl)-3-chloroprop-2-enenitrile is a synthetic organic compound with the CAS number 1158127-99-1. It belongs to the class of nitriles, which are characterized by the presence of a cyano group (-CN). This compound is of interest in organic chemistry due to its potential applications in various chemical transformations and its structural properties.

Synthesis and Preparation

While specific synthesis methods for 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile are not detailed in the available literature, compounds of similar structures are typically synthesized through reactions involving halogenated benzene derivatives and chloropropenitrile precursors. These reactions often require catalysts and specific conditions to achieve the desired substitution and addition reactions.

Applications and Potential Uses

Nitriles like 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile are versatile intermediates in organic synthesis. They can be converted into various functional groups such as carboxylic acids, amides, and amines, making them useful in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Safety and Handling

Handling of 3-(4-bromo-2-methylphenyl)-3-chloroprop-2-enenitrile requires caution due to its potential toxicity and reactivity. It is advisable to consult safety data sheets (SDS) for specific handling instructions, including protective equipment and emergency procedures.